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Compound of Interest

Compound Name: 2-Aminoheptane

Cat. No.: B1682561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, analysis, and biological activity of 2-aminoheptane (CAS: 123-82-0).

Also known by synonyms such as tuaminoheptane and 1-methylhexylamine, this primary

aliphatic amine is a sympathomimetic agent with vasoconstrictive properties.[1] This document

is intended for researchers, scientists, and professionals in drug development, offering detailed

information including experimental protocols and pathway visualizations to support further

investigation and application of this compound.

Core Properties of 2-Aminoheptane
2-Aminoheptane is a clear, colorless to light-yellow liquid with a characteristic amine odor.[2] It

is a volatile compound and is sensitive to air and light.[3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-aminoheptane is presented in

Table 1. This data has been compiled from various sources to provide a comprehensive

reference.
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Property Value References

Molecular Formula C₇H₁₇N [5]

Molecular Weight 115.22 g/mol

Appearance Clear colorless to yellow liquid

Melting Point -19 °C (estimate)

Boiling Point 142-144 °C

Density 0.766 g/mL at 25 °C

Refractive Index (n20/D) 1.418

Flash Point 54 °C (130 °F)

Water Solubility 9 g/L at 20 °C

pKa 10.7 at 19 °C

Vapor Pressure 4.86 mmHg at 25°C

Safety and Handling
2-Aminoheptane is a flammable liquid and vapor. It is harmful if swallowed, in contact with

skin, or inhaled, and causes severe skin burns and eye damage. It is classified as a skin, eye,

and respiratory irritant. Handling should be performed in a well-ventilated area, using

appropriate personal protective equipment (PPE), including gloves, safety goggles, and

respiratory protection. It should be stored in a cool, dry, well-ventilated area away from heat,

sparks, and open flames, under an inert atmosphere due to its air and light sensitivity.

Incompatible materials include acids, acid chlorides, acid anhydrides, strong oxidizing agents,

and carbon dioxide.

Synthesis of 2-Aminoheptane
A common and effective method for the synthesis of primary amines such as 2-aminoheptane
is the reductive amination of a corresponding ketone. In this case, heptan-2-one serves as the

starting material. The process involves the reaction of the ketone with ammonia to form an

intermediate imine, which is then reduced to the final amine product.
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Example Experimental Protocol: Reductive Amination of
Heptan-2-one
This protocol is a representative method for the synthesis of 2-aminoheptane based on

general procedures for reductive amination.

Materials:

Heptan-2-one

Ammonia (aqueous or as ammonium formate)

Reducing agent (e.g., Sodium borohydride (NaBH₄), Sodium cyanoborohydride (NaBH₃CN),

or H₂ with a metal catalyst like Nickel or Cobalt)

Titanium(IV) isopropoxide (optional, as a Lewis acid catalyst)

Ethanol (or other suitable solvent)

Diethyl ether (for extraction)

Anhydrous magnesium sulfate (for drying)

Hydrochloric acid (for salt formation and purification)

Sodium hydroxide (for neutralization)

Procedure:

Imine Formation: In a round-bottom flask, dissolve heptan-2-one in ethanol. Add a solution of

ammonia in ethanol (or ammonium formate). If using a catalyst like titanium(IV)

isopropoxide, it is added at this stage. The mixture is stirred at room temperature to facilitate

the formation of the heptan-2-imine intermediate.

Reduction: The reducing agent is then added portion-wise to the reaction mixture. If using

sodium borohydride, the temperature should be monitored and controlled, as the reaction

can be exothermic. If using catalytic hydrogenation, the reaction mixture is transferred to a
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hydrogenation apparatus. The reaction is monitored by thin-layer chromatography (TLC) or

gas chromatography (GC) until the starting material is consumed.

Work-up and Extraction: Once the reaction is complete, the solvent is removed under

reduced pressure. The residue is taken up in water and the pH is adjusted to be basic with a

sodium hydroxide solution. The aqueous layer is then extracted several times with diethyl

ether. The combined organic extracts are washed with brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed by rotary evaporation to yield the crude 2-
aminoheptane.

Purification: The crude product can be purified by distillation under reduced pressure. For

further purification and to obtain a stable solid, the amine can be converted to its

hydrochloride salt by treating the ethereal solution with a solution of hydrochloric acid in

ether. The resulting precipitate can be collected by filtration and recrystallized. The free

amine can be regenerated by treatment with a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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